Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193970 Levofloxacin Related Compound B 100986-89-8 C13H9F2NO4
VC0194002 Ceftriaxone Disodium Salt Hemiheptahydrate 104376-79-6 C18H16N8O7S3 . 2 Na 7/2H2O
VC0193964 Ciprofloxacin Impurity E 105394-83-0 C16H18FN3O
VC0193968 Itrocinonide 106033-96-9 C29H38F2O9
VC0193972 9-Desfluoro levofloxacin 117620-85-6 C18H21N3O4
VC0104380 Levofloxacin N-oxide 117678-38-3 C18H20FN3O5
VC0193973 (R)-Methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetate sulfate 120202-71-3 C16H18ClNO6S2
VC0194008 N-Pivaloyl 7-aminodesacetoxycephalosporanic acid 146794-70-9 C13H18N2O4S
VC0194037 Desethyl Chloroquine 1476-52-4 C16H22ClN3
VC0193904 2-(2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl)propane-1,3-diol 172529-94-1 C10H14ClN5O2
VC0193971 Ethyl 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylate 177472-30-9 C20H24FN3O4
VC0194000 Itraconazole Impurity E 252964-65-1 C35H38Cl2N8O4
VC0193982 2-Sec-Butyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one 252964-68-4 C23H29N5O2
VC0194012 3-Hydroxy-4-methylthiophen-2(5H)-one 34876-35-2 C5H6O2S
VC0194038 Chloroquine Dihydrochloride 3545-67-3 C18H28Cl3N3
VC0194041 Didesethyl Chloroquine 4298-14-0 C14H18ClN3
VC0194033 Chlorguanide Impurity A (Proguanil Impurity A) 44830-55-9 C5H10N4
VC0194036 (1Z)-1-[Amino-(4-chloroanilino)methylidene]-2-propan-2-ylguanidine 500-92-5 C11H16ClN5
VC0193997 Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione 58909-39-0 C4H5N3O2S
VC0194015 Ceftriaxone Impurity E 58909-56-1 C12H13N5O5S2
VC0193985 cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol methanesulfonate 67914-86-7 C14H15Cl2N3O5S
VC0193995 Ceftizoxime 68401-81-0 C13H13N5O5S2
VC0193991 Itraconazole Impurity C 74855-91-7 C34H36Cl2N8O4
VC0194010 Cephalexin Impurity F 79750-46-2 C16H17N3O4S
VC0194001 S-Benzothiazol-2-yl (Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate 80756-85-0 C13H10N4O2S3